molecular formula C14H9ClN2O3S B8553279 5-chloro-1-(phenylsulfonyl)-1H-pyrrolo[3,2-b]pyridine-2-carbaldehyde

5-chloro-1-(phenylsulfonyl)-1H-pyrrolo[3,2-b]pyridine-2-carbaldehyde

Cat. No.: B8553279
M. Wt: 320.8 g/mol
InChI Key: JRCQMEOWJLCHMF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-chloro-1-(phenylsulfonyl)-1H-pyrrolo[3,2-b]pyridine-2-carbaldehyde is a useful research compound. Its molecular formula is C14H9ClN2O3S and its molecular weight is 320.8 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C14H9ClN2O3S

Molecular Weight

320.8 g/mol

IUPAC Name

1-(benzenesulfonyl)-5-chloropyrrolo[3,2-b]pyridine-2-carbaldehyde

InChI

InChI=1S/C14H9ClN2O3S/c15-14-7-6-13-12(16-14)8-10(9-18)17(13)21(19,20)11-4-2-1-3-5-11/h1-9H

InChI Key

JRCQMEOWJLCHMF-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)S(=O)(=O)N2C3=C(C=C2C=O)N=C(C=C3)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

1.6 M n-Butyllithium in hexanes (1.6 mL, 2.6 mmol) was added dropwise to a solution of N,N-diisopropylamine (0.38 mL, 2.7 mmol) in THF (5.5 mL) at −78° C. Upon complete addition, the reaction temperature was raised to 0° C. for 30 minutes. After re-cooling to −78° C., 5-chloro-1-(phenylsulfonyl)-1H-pyrrolo[3,2-b]pyridine (0.50 g, 1.7 mmol, prepared as in Example 2, Step 1) in THF (2.5 mL) was added dropwise. After stirring for 1 hour at −78° C., N,N-dimethylformamide (0.26 mL, 3.4 mmol) was added. After 25 minutes, the reaction was quenched by the addition of saturated NH4Cl solution into the −78° C. mixture. After warming to room temperature, the mixture was diluted with water and extracted with EtOAc. The combined extracts were washed twice with water, once with brine, dried over sodium sulfate, filtered and concentrated. Flash chromatography, eluting with a gradient from 0-20% EtOAc in hexanes afforded product as a white solid (0.43 g, 78%).
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0 (± 1) mol
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[Compound]
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hexanes
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1.6 mL
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reactant
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0.38 mL
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reactant
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5.5 mL
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solvent
Reaction Step One
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0.5 g
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reactant
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2.5 mL
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solvent
Reaction Step Two

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